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Compound of Interest

Compound Name:
3-Methoxybutyl 3-

ethoxypropanoate

CAS No.: 5434-56-0

Cat. No.: B13803510

Get Quote

Chemical Profile & Hazard Identification
Substance Name: 3-Methoxybutyl 3-ethoxypropanoate CAS Number: 5434-56-0 Synonyms:

3-Methoxybutyl 3-ethoxypropionate; 3-Methoxybutyl ester of 3-ethoxypropanoic acid.[1][2]

Chemical Class: Glycol Ether Ester (Amphiphilic Solvent)[1]

Emergency Overview
This compound is a high-boiling, slow-evaporating solvent often used in lithography and high-

performance coatings.[1] While it possesses a lower vapor pressure than its structural analog

Ethyl 3-ethoxypropionate (EEP), it must be treated as a Combustible Liquid and a Skin/Eye

Irritant.[1]
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Property Value / Characteristic Operational Implication

Flash Point
>60°C (Estimated vs. EEP

~59°C)

Combustible. Ground all

equipment.[1] Avoid open

flames.

Boiling Point >170°C
Low volatility at RT, but vapors

accumulate upon heating.[1]

Solubility
Organic soluble; Limited water

solubility

Spills may require organic

absorbents; forms separate

phase in aqueous waste.[1]

Reactivity
Stable; Incompatible with

Oxidizers

Store away from nitric acid,

peroxides, and strong bases.

[1]

Critical Note: Due to the specific nature of CAS 5434-56-0, safety protocols are derived using

Read-Across Methodology from its closest validated analog, Ethyl 3-ethoxypropionate (CAS

763-69-9) [1, 2].[1] Always apply the "Precautionary Principle"—assume the higher hazard class

until specific testing proves otherwise.[1]

Personal Protective Equipment (PPE) Matrix
The selection of PPE is not static; it depends on the Exposure Potential (Duration x Volume).[1]

Glove Selection Protocol
Permeation data is extrapolated from glycol ether esters.[1]
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Task Type Exposure Risk
Recommended
Material

Min. Thickness
Breakthrough
Time

Incidental

(Pipetting, HPLC

prep)

Splash Contact Nitrile Rubber 0.11 mm (4 mil) > 30 mins

Process (Reactor

filling, Filtration)

Intermittent

Contact

Double-Gloved

Nitrile
0.22 mm (Total) > 120 mins

Immersion (Spill

cleanup,

Maintenance)

Continuous

Contact

Butyl Rubber or

EVOH (Silver

Shield)

0.7 mm > 480 mins

Respiratory & Body Protection[1][2]
Respiratory: Under normal laboratory ventilation (fume hood), respiratory protection is not

required.[1] If handling outside containment or heating >60°C:

Respirator: Half-face respirator with Type A (Organic Vapor) cartridges (Brown band).[1]

Eye/Face:

Standard: Chemical Splash Goggles (ANSI Z87.1).[1] Safety glasses are insufficient for

liquid handling.[1]

High Risk: Face shield + Goggles during reactor loading.[1]

Body:

Standard: 100% Cotton Lab Coat (Fire Resistant preferred).[1]

High Risk: Tychem® C apron or sleeve covers for bulk transfer.[1]

PPE Decision Logic
The following logic gate determines the mandatory PPE assembly for your specific workflow.
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Figure 1: PPE Selection Logic for 3-Methoxybutyl 3-ethoxypropanoate
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[1][2]
Operational Protocols
A. Handling & Transfer[1][2]

Engineering Controls: Always handle within a certified chemical fume hood operating at face

velocity > 0.5 m/s.

Static Control: This solvent is combustible.[1] When transferring volumes > 4L:

Ground the receiving vessel.

Bond the source container to the receiving vessel.
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Use dip tubes to prevent static generation from free-fall splashing.[1]

Heating: Do not heat in open vessels. Use a reflux condenser or sealed pressure tube.[1]

Ensure the bath temperature does not exceed the auto-ignition temperature (est. >350°C).[1]

B. Storage Requirements[1][2][4]
Location: Flammable Safety Cabinet (Yellow).[1]

Conditions: Cool, dry, well-ventilated.[1] Keep container tightly closed under inert gas

(Nitrogen/Argon) if storing for long periods to prevent peroxide formation (though low risk for

esters, ether linkage implies caution).[1]

Segregation: Store away from Strong Oxidizers (Nitric Acid, Permanganates) and Strong

Bases (Sodium Hydroxide).[1]

C. Spill Response Workflow
Immediate Action: Evacuate immediate area if volume > 1L. Remove ignition sources.[1][3]

Figure 2: Spill Response Protocol
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Disposal & Waste Management
Directive: Do NOT dispose of down the drain. This chemical requires incineration via a licensed

hazardous waste contractor.[1]

Waste Stream: Classify as Non-Halogenated Organic Solvent Waste.[1]
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Labeling: Label container clearly with "Flammable/Combustible Liquid" and the chemical

name.

Compatibility: Can be mixed with other non-halogenated solvents (Acetone, Methanol, EEP).

[1] Do not mix with acidic waste streams to prevent hydrolysis or heat generation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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